Cas no 2229222-81-3 (4-amino-4-(2-fluoro-6-methylphenyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(2-fluoro-6-methylphenyl)cyclohexan-1-ol
• CAS No: 2229222-81-3
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 6334213
• PubChem ID: 165687751
• Update Time: 2025-05-19

4-amino-4-(2-fluoro-6-methylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2-fluoro-6-methylphenyl)cyclohexan-1-ol
• 2229222-81-3
• EN300-1750040

• Inchi： 1S/C13H18FNO/c1-9-3-2-4-11(14)12(9)13(15)7-5-10(16)6-8-13/h2-4,10,16H,5-8,15H2,1H3
• InChI Key： YITMONYRNCXLNS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1(CCC(CC1)O)N

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(2-fluoro-6-methylphenyl)cyclohexan-1-ol

Comprehensive Guide to 4-amino-4-(2-fluoro-6-methylphenyl)cyclohexan-1-ol (CAS No. 2229222-81-3)

4-amino-4-(2-fluoro-6-methylphenyl)cyclohexan-1-ol (CAS No. 2229222-81-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a cyclohexane backbone substituted with an amino group and a fluorinated aromatic ring, is pivotal in the development of novel therapeutic agents. Its unique structural attributes make it a valuable intermediate in medicinal chemistry, particularly in the synthesis of central nervous system (CNS) targeting drugs and fluoro-containing bioactive molecules.

The molecular structure of 4-amino-4-(2-fluoro-6-methylphenyl)cyclohexan-1-ol combines a cyclohexanol moiety with a 2-fluoro-6-methylphenyl group, offering a balance of hydrophobicity and hydrogen-bonding potential. This structural duality enhances its utility in drug design, where solubility and target binding are critical. Researchers are particularly interested in its potential applications in neurodegenerative disease research, given the increasing global focus on conditions like Alzheimer's and Parkinson's disease. The fluorine atom in its structure is a key feature, as fluorinated compounds often exhibit improved metabolic stability and bioavailability.

In recent years, the demand for fluoro-substituted cyclohexane derivatives like 4-amino-4-(2-fluoro-6-methylphenyl)cyclohexan-1-ol has surged, driven by advancements in precision medicine and small-molecule therapeutics. The compound's role in the synthesis of G-protein-coupled receptor (GPCR) modulators is another area of active investigation, aligning with the growing interest in GPCR-targeted drugs for treating chronic pain and mood disorders. Its CAS number, 2229222-81-3, is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, 4-amino-4-(2-fluoro-6-methylphenyl)cyclohexan-1-ol is often prepared via multi-step organic reactions, including Grignard additions and reductive aminations. The presence of both amino and hydroxyl groups allows for further functionalization, making it a versatile building block for combinatorial chemistry and high-throughput screening applications. Its stability under physiological conditions also makes it a candidate for prodrug development, a hot topic in drug delivery optimization.

The commercial availability of 4-amino-4-(2-fluoro-6-methylphenyl)cyclohexan-1-ol (CAS No. 2229222-81-3) is limited to specialized chemical suppliers, reflecting its niche yet critical role in research. Pricing and purity data are often requested by pharmaceutical developers, underscoring its importance in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with rigorous quality standards.

Environmental and safety considerations for 4-amino-4-(2-fluoro-6-methylphenyl)cyclohexan-1-ol are in line with standard laboratory practices for handling amino-alcohols. While not classified as hazardous, proper ventilation and personal protective equipment (PPE) are recommended during its use. The compound's biodegradability and ecotoxicological profile are subjects of ongoing study, particularly as regulatory frameworks for green chemistry become more stringent worldwide.

Looking ahead, 4-amino-4-(2-fluoro-6-methylphenyl)cyclohexan-1-ol is poised to play a transformative role in next-generation drug discovery. Its structural motifs align with emerging trends in fragment-based drug design and covalent inhibitor development. As the pharmaceutical industry increasingly prioritizes targeted therapies and personalized medicine, this compound's significance is expected to grow, making it a staple in the toolkit of medicinal chemists and researchers alike.